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Compound Focus: 3,4-Dibromohexane

CAS No.: 16230-28-7

Cat. No.: S1520782

Get Quote

Chemical Data and Handling of 3,4-Dibromohexane

The following table summarizes the key identifying information and physicochemical properties of 3,4-

dibromohexane as found in chemical databases [1] [2].

Property Value / Description

CAS Number 16230-28-7 [1] [2]

Molecular Formula C6H12Br2 [1] [2]

Molecular Weight 243.97 g/mol [1] [2]

Density 1.594 g/mL at 25°C [1] [2]

Boiling Point 39 °C at 1.1 hPa (lit.) [1] [2]

Flash Point >230 °F (closed cup) [1] [2]

Appearance Solid [1]

▍ Safety and Handling Information
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Handling 3,4-dibromohexane requires appropriate safety measures. The GHS hazard statements include

H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation) [1] [2].

Personal Protective Equipment (PPE): It is advised to use eyes shields, gloves, and a dust mask
(type N95 in the US) when handling this compound [2].
In Case of Exposure: For eye contact, rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing [1].
Storage: Store in a cool place in a tightly closed container [1].

Synthetic Applications and Workflow

While a direct synthesis procedure for 3,4-dibromohexane was not located, its primary role in organic

synthesis is as a precursor for the preparation of more complex molecules, specifically alkynes.

▍ Application in Alkyne Synthesis

A key reaction of 3,4-dibromohexane is its use in a two-step elimination process to form an alkyne [3].

Treatment with a strong base leads to the loss of two equivalents of HBr. The first elimination produces a

bromoalkene, and a second elimination from this intermediate yields the final alkyne product [3]. This

double dehydrohalogenation is a classic method for constructing carbon-carbon triple bonds from readily

available vicinal dihalides.

The following diagram illustrates this two-step elimination reaction pathway.
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▍ Retrosynthetic Analysis Concept
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For designing a synthesis, the strategy of retrosynthetic analysis is invaluable [4] [5]. This approach

involves working backwards from the target molecule, breaking it down into simpler precursor structures.

Each disconnection represents the reverse of a known synthetic reaction. While the search results did not

contain a full retrosynthetic tree for 3,4-dibromohexane, applying this methodology systematically is a

cornerstone of modern organic synthesis planning [4].

Experimental Protocol Outline

Given the lack of a detailed procedure for the synthesis of 3,4-dibromohexane itself, the following is a

generalized protocol for its primary application.

▍ General Procedure for the Synthesis of an Alkyne from 3,4-
Dibromohexane

Principle: This procedure describes the double dehydrohalogenation of a vicinal dibromide to form a

carbon-carbon triple bond [3].

Hazard Warning: This reaction involves the use of strong base (e.g., sodium amide). Operations must be

conducted in a fume hood with appropriate personal protective equipment, including gloves and eye

protection. Refer to the safety data sheet for all chemicals before use.

Steps:

Reaction Setup: Equip a dry, round-bottom flask with a stir bar and a reflux condenser. Under an

inert atmosphere (e.g., nitrogen or argon), add the 3,4-dibromohexane (1.0 equiv) to a suitable
anhydrous, high-boiling solvent (e.g., mineral oil or toluene).

Addition of Base: Slowly add a solution of a strong base, typically sodium amide (NaNH₂, 2.2
equiv or excess), in the same solvent. The reaction is typically performed at elevated temperatures,

often at reflux.
Reaction Monitoring: Stir the mixture and monitor the reaction progress by TLC or GC until the

starting material is consumed.
Work-up: After completion, carefully quench the reaction by cooling it to 0°C and adding a saturated

aqueous solution of ammonium chloride (NH₄Cl) dropwise.
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Extraction and Isolation: Transfer the mixture to a separatory funnel, separate the organic layer,

and extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine
the organic phases, wash with brine, and dry over an anhydrous drying agent (e.g., MgSO₄ or

Na₂SO₄).
Purification: Filter the solution and concentrate it under reduced pressure. Purify the crude alkyne

product using an appropriate technique such as column chromatography or distillation.

Analysis: The final product should be characterized by standard analytical methods, including 1H NMR, 13C

NMR, and mass spectrometry, to confirm its identity and purity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1520782?utm_src=pdf-bulk
https://www.smolecule.com/products/s1520782?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

